Organic cyanides
Organic cyanides are a class of compounds containing at least one cyano group (-CN) bonded to a carbon atom in an organic molecule. These compounds can be further classified into primary, secondary, and tertiary based on the number of alkyl or aryl groups attached to the nitrogen atom. Organic cyanides exhibit a wide range of chemical properties due to their reactive nature; they readily undergo addition reactions with electrophiles such as aldehydes and ketones in the form of Grignard reagents or carbonyl compounds, forming β-cyano ethers or nitriles. Additionally, under certain conditions, organic cyanides can participate in nucleophilic displacement reactions, leading to the formation of new functional groups. Due to their inherent toxicity, handling these compounds requires strict safety measures and regulatory compliance to ensure safe use in laboratory or industrial settings.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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dipentylcyanamide | 37008-82-5 | C11H22N2 |
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cyano(propan-2-yl)amine | 35695-49-9 | C4H8N2 |
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tert-Butylcyanamide | 36668-76-5 | C5H10N2 |
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lead cyanamide | 20837-86-9 | CN2Pb |
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